Cas no 941906-87-2 (N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylthiophene-2-sulfonamide)

• Product Name: N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylthiophene-2-sulfonamide
• CAS No: 941906-87-2
• MF: C₁₈H₂₂N₂O₃S₂
• MW: 378.508882045746
• CID: 5939354
• PubChem ID: 16927617
• Update Time: 2025-05-19

N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylthiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylthiophene-2-sulfonamide
• N-[1-(3-methylbutyl)-2-oxo-3,4-dihydroquinolin-6-yl]thiophene-2-sulfonamide
• N-(1-isopentyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)thiophene-2-sulfonamide
• 941906-87-2
• N-[1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl]thiophene-2-sulfonamide
• AKOS024645469
• F2385-0392

• Inchi： 1S/C18H22N2O3S2/c1-13(2)9-10-20-16-7-6-15(12-14(16)5-8-17(20)21)19-25(22,23)18-4-3-11-24-18/h3-4,6-7,11-13,19H,5,8-10H2,1-2H3
• InChI Key： YXQZZOBOVPMTMC-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCC(=O)N3CCC(C)C)(=O)=O)SC=CC=1

Computed Properties

• Exact Mass: 378.10718492g/mol
• Monoisotopic Mass: 378.10718492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 103Ų

Additional information on N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylthiophene-2-sulfonamide

N-1-(3-Methylbutyl)-2-Oxo-1,2,3,4-Tetrahydroquinolin-6-Ylthiophene-2-Sulfonamide: A Comprehensive Overview

N-1-(3-Methylbutyl)-2-Oxo-1,2,3,4-Tetrahydroquinolin-6-Ylthiophene-2-Sulfonamide, identified by the CAS Registry Number 941906-87-2, is a complex organic compound with significant potential in the field of pharmaceutical research. This compound belongs to the class of sulfonamides and features a unique structure that combines a quinoline derivative with a thiophene moiety. The presence of these functional groups suggests that it may exhibit diverse biological activities, making it an intriguing subject for further investigation.

The molecular structure of this compound is characterized by a quinoline ring system substituted with a 3-methylbutyl group at position 1 and an oxo group at position 2. Additionally, the thiophene ring is attached via a sulfonamide linkage at position 6 of the quinoline system. This arrangement creates a molecule with both aromatic and heterocyclic features, which could contribute to its stability and bioavailability. Recent studies have highlighted the importance of such structural motifs in drug design, particularly in the development of kinase inhibitors and other therapeutic agents.

Research into compounds like N-1-(3-Methylbutyl)-2-Oxo-1,2,3,4-Tetrahydroquinolin-6-Ylthiophene-2-Sulfonamide has been driven by their potential to modulate cellular signaling pathways. For instance, sulfonamides are known to act as inhibitors of various enzymes and receptors, making them valuable targets in the treatment of diseases such as cancer and inflammatory disorders. The quinoline moiety within this compound has been associated with anti-inflammatory and antioxidant properties, further underscoring its therapeutic potential.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of this compound more accurately. Studies using molecular docking techniques have revealed that the thiophene-sulfonamide group may play a critical role in binding to target proteins. This insight has led to renewed interest in exploring its efficacy as a lead compound for drug development.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The synthesis begins with the preparation of the quinoline derivative followed by the introduction of the thiophene-sulfonamide group via appropriate coupling reactions. Optimization of these steps is essential to ensure high yield and purity, which are crucial for subsequent biological testing.

The biological evaluation of N-1-(3-Methylbutyl)-2-Oxo-1,2,3,4-Tetrahydroquinolin-6-Ylthiophene-2-Sulfonamide has revealed promising results in vitro. Initial assays have demonstrated its ability to inhibit key enzymes involved in cellular proliferation and inflammation. These findings align with its structural features and suggest that it may serve as a template for developing more potent analogs.

Moreover, recent studies have explored the role of this compound in modulating cellular pathways associated with neurodegenerative diseases. Its ability to cross the blood-brain barrier makes it an attractive candidate for treating conditions such as Alzheimer's disease and Parkinson's disease. Further research is needed to confirm these observations and assess its safety profile.

In conclusion, N-1-(3-Methylbutyl)-2-Oxo-1,2,3,4-Tetrahydroquinolin-6-Ylthiophene-2-Sulfonamide represents an exciting advancement in chemical research due to its unique structure and potential therapeutic applications. As ongoing studies continue to uncover its mechanisms of action and pharmacological properties, this compound is poised to make significant contributions to the field of medicinal chemistry.